Cas no 102846-12-8 (3-(bromomethyl)-1H-Pyrazole)

• Product Name: 3-(bromomethyl)-1H-Pyrazole
• CAS No: 102846-12-8
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• CID: 105668
• PubChem ID: 13549438
• Update Time: 2025-04-18

3-(bromomethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1H-Pyrazole
• 1H-Pyrazole, 3-(bromomethyl)-
• 5-(bromomethyl)-1H-pyrazole
• 3-bromomethylpyrazole
• AGN-PC-00N0NK
• ANW-59090
• CTK8B7992
• PubChem14336
• SureCN3346700
• SureCN3937388
• CEA84612
• AKOS012379776
• FT-0689902
• HYCRIDFDPOZBTQ-UHFFFAOYSA-N
• EN300-213141
• 102846-12-8
• SCHEMBL3346700
• 5-bromomethylpyrazole
• bromomethyl pyrazole
• AKOS015898104
• bromomethylpyrazole
• DTXSID90543537

• Inchi： 1S/C4H5BrN2/c5-3-4-1-2-6-7-4/h1-2H,3H2,(H,6,7)
• InChI Key： HYCRIDFDPOZBTQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1

Computed Properties

• Exact Mass: 159.96361g/mol
• Monoisotopic Mass: 159.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.779
• Boiling Point: 285.9 °C at 760 mmHg
• Flash Point: 126.7 °C
• PSA: 28.68000
• LogP: 1.30460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles